4,4,5,5-Tetramethyl-2-(2-nitro-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane

• IUPAC Name: 4,4,5,5-tetramethyl-2-[2-nitro-5-(trifluoromethyl)phenyl]-1,3,2-dioxaborolane
• InChI: InChI=1S/C13H15BF3NO4/c1-11(2)12(3,4)22-14(21-11)9-7-8(13(15,16)17)5-6-10(9)18(19)20/h5-7H,1-4H3
• InChI Key: YPGBEGMKLJECCM-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C13H15BF3NO4
• DSSTOX Substance ID: DTXSID00675090
• Molecular Weight: 317.07 g/mol
• CAS RN: 1218791-26-4

Description

4,4,5,5-Tetramethyl-2-(2-nitro-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane, also known as TNB-B or nitroboron, is a boron-containing compound that has been widely used in scientific research. This compound has been synthesized using various methods and has shown promising results in various applications, including as a fluorescent probe, a catalyst, and a bioactive molecule.

Scientific Research Applications

• Serine Protease Inhibition : Spencer et al. (2002) synthesized derivatives of 4,4,5,5-tetramethyl-[1,3,2]dioxaborolanes, investigating their inhibitory activity against serine proteases including thrombin, without significant S–B or N–B coordination (Spencer et al., 2002).

• LCD Technology and Neurodegenerative Disease Therapeutics : Das et al. (2015) synthesized novel 4,4,5,5-tetramethyl-2-(4-substitutedstyrylphenyl)-1,3,2 dioxaborolane derivatives for potential use in LCD technology and as therapeutic agents for neurodegenerative diseases (Das et al., 2015).

• Molecular Structure Analysis : Coombs et al. (2006) prepared a specific derivative of 4,4,5,5-tetramethyl-2-(1-(phenylsulfonyl)propan-2-yl)-1,3,2-dioxaborolane, conducting a single crystal X-ray diffraction study to understand its molecular structure (Coombs et al., 2006).

• Polymer Synthesis for Electronics : Yokozawa et al. (2011) explored the Suzuki-Miyaura coupling polymerization of a related compound, suggesting applications in creating materials for electronics (Yokozawa et al., 2011).

• Fluorescent Probes for Biological Applications : Nie et al. (2020) designed and synthesized a 4-substituted pyrene derivative of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane for sensitive and selective detection of H2O2 in living cells (Nie et al., 2020).

• Electrochemical Analyses in Organic Chemistry : Tanigawa et al. (2016) conducted electrochemical analyses on sulfur-containing organoboron compounds, including derivatives of 4,4,5,5-tetramethyl-[1,3,2]dioxaborolane, revealing insights into their oxidation potential and reaction mechanisms (Tanigawa et al., 2016).

Mechanism of Action

Target of Action

It is known that organoboron compounds, such as this one, are often used in organic synthesis and have a wide range of applications in pharmacy and biology .

Mode of Action

The compound can be synthesized through nucleophilic and amidation reactions . It is an organic intermediate with borate and sulfonamide groups .

Biochemical Pathways

Organoboron compounds are known to be involved in various transformation processes due to their high reactivity .

Result of Action

Organoboron compounds are known to be used as enzyme inhibitors or specific ligand drugs .

Action Environment

It is known that boronic ester bonds, which this compound possesses, are widely used in the construction of stimulus-responsive drug carriers due to their ability to respond to various microenvironmental changes such as ph, glucose, and atp in the organism .